Cas no 87679-20-7 (1H-Indole-2-carboxylicacid, octahydro-, (2R,3aS,7aS)-rel-)

• Product Name: 1H-Indole-2-carboxylicacid, octahydro-, (2R,3aS,7aS)-rel-
• CAS No: 87679-20-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD32178667
• CID: 708891
• Update Time: 2024-01-31

1H-Indole-2-carboxylicacid, octahydro-, (2R,3aS,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, octahydro-, (2R,3aS,7aS)-rel-
• 1H-Indole-2-carboxylicacid,octahydro-,(2-alpha-,3a-alpha-,7a-alpha-)-(9CI)
• (2S,3aR,7aR)-rel-Octahydro-indole-2-carboxylic acid
• (2S, 3aR,7aR)-rel-Octahydro-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, octahydro-, (2R,3aS,7aS)-rel-

• MDL： MFCD32178667
• Inchi： 1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7-,8+/m0/s1
• InChI Key： CQYBNXGHMBNGCG-BIIVOSGPSA-N
• SMILES： N1[C@]2([H])[C@@]([H])(CCCC2)C[C@@H]1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Melting Point: 115 °C (decomp)
• Boiling Point: 318.6±25.0 °C(Predicted)
• pka: 2.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives